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Compound of Interest

Compound Name: 4-Chloroaniline

Cat. No.: B138754

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Chloroaniline (CAS 106-47-8), an important intermediate in the synthesis of
dyes, pharmaceuticals, and agrochemicals.[1] The information is presented to support
research, development, and safety assessments involving this compound. All quantitative data
Is summarized in structured tables for clarity, and detailed experimental methodologies based
on international standards are provided.

Core Physicochemical Data

4-Chloroaniline is an organochlorine compound that appears as a colourless to slightly amber-
coloured or pale yellow crystalline solid at room temperature, often with a mild aromatic odor.[2]
[3] It is known to decompose in the presence of light and air.[2]

General and Physical Properties

The fundamental physical and identification properties of 4-Chloroaniline are summarized
below.
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Property Value Reference

CAS Number 106-47-8 [4]

Molecular Formula CeHeCIN [4]

Molecular Weight 127.57 g/mol [41[5]

Appearance Colourl'ess to .pale yellow C116]
crystalline solid

Density 1.43 g/cm3 (at 20 °C) [71[8]

1.17 g/cm3 (at 70 °C) [4107]

Vapor Density 4.4 (vs air) [6]119]

Thermodynamic and Solubility Properties

Thermodynamic data are critical for understanding the behavior of 4-Chloroaniline in various

processes and environments.

Property Value Reference
Melting Point 66-72.5 °C [4][8][10][11]
Boiling Point 232 °C (at 1013 hPa) [41[10][12]

Vapor Pressure

0.07 hPa (at 20 °C)

[4]

0.15 mm Hg (at 25 °C)

[9]

Water Solubility

2.2 g/L (at 20 °C)

[4]

3.9¢g/L

[5](6]

pKa

3.98 - 4.15 (at 25 °C)

[5]19]

Log P (octanol/water)

1.83 (at pH 7.4)

[5][6]

Safety and Hazard Properties
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Safety-related data are essential for the safe handling, storage, and disposal of 4-
Chloroaniline.

Property Value Reference
Flash Point 120 °C (closed cup) [4]

132 °C [4][12]

Autoignition Temp. 685 °C [41[12]

Experimental Protocols

The following sections detail the standard methodologies for determining the key
physicochemical properties of 4-Chloroaniline. These protocols are based on internationally
recognized guidelines to ensure data reliability and comparability.

Melting Point Determination (OECD 102)

The melting point is determined using the capillary tube method.

e Principle: A small, dried, and powdered sample of 4-Chloroaniline is packed into a capillary
tube. The tube is heated in a controlled liquid bath or metal block alongside a calibrated
thermometer. The temperature range from the beginning of melting (first appearance of
liquid) to the final stage (no solid particles remaining) is recorded.[9][11][13]

e Apparatus: Melting point apparatus (liquid bath or metal block), capillary tubes, calibrated
thermometer.

e Procedure:

o A small amount of finely powdered, dry 4-Chloroaniline is packed into a capillary tube to
a height of 2-4 mm.

o The capillary is placed in the heating block of the melting point apparatus.

o The temperature is raised at a rate of approximately 3 K/min until it is about 10 K below
the expected melting point.[14]
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o The heating rate is then reduced to a maximum of 1 K/min to allow for accurate
observation.[14]

o The temperature at which the first droplet of liquid is observed and the temperature at
which the last solid particle disappears are recorded to define the melting range.[14]

Boiling Point Determination (OECD 103)

The boiling point is determined using ebulliometry or the dynamic method.

 Principle: The boiling point is the temperature at which the vapor pressure of the substance
equals the surrounding atmospheric pressure.[3][8][15] The dynamic method involves
measuring the vapor pressure of 4-Chloroaniline at various temperatures. The boiling point
is then determined by interpolation of the vapor pressure curve to standard atmospheric
pressure (101.325 kPa).[8]

o Apparatus: Ebulliometer or a suitable apparatus for dynamic vapor pressure measurement,
calibrated temperature sensor, pressure sensor.

e Procedure:

[¢]

The sample of 4-Chloroaniline is placed in the measurement vessel.

[¢]

The pressure in the system is reduced and then held constant.

[e]

The sample is heated, and the temperature at which it begins to boil is recorded.

o

This process is repeated at several different pressures.

A vapor pressure vs. temperature curve is plotted, and the temperature corresponding to
101.325 kPa is determined.

[¢]

Water Solubility (OECD 105 - Flask Method)

Given its solubility is above 102 g/L, the flask method is the appropriate standard.[16][17][18]

e Principle: An excess amount of 4-Chloroaniline is agitated in water at a controlled
temperature for a sufficient period to reach equilibrium. The concentration of 4-
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Chloroaniline in the aqueous phase is then determined by a suitable analytical method after
separating the undissolved solid.[18][19]

o Apparatus: Constant temperature water bath with shaker, flasks with stoppers, centrifuge or
filtration system, analytical instrument (e.g., HPLC, GC).

e Procedure:

o An amount of 4-Chloroaniline in excess of its expected solubility is added to a flask
containing a known volume of water.

o The flask is sealed and placed in a constant temperature bath (e.g., 20 °C) and agitated.

o Equilibration time is determined by sampling the aqueous phase periodically until the
concentration becomes constant (typically 24-48 hours).

o Once equilibrium is reached, the mixture is centrifuged or filtered to remove undissolved
solid.

o The concentration of 4-Chloroaniline in the clear aqueous solution is quantified using a
validated analytical technique.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) is determined using potentiometric titration.

 Principle: 4-Chloroaniline, being a weak base, is dissolved in a suitable solvent (often a
water-cosolvent mixture due to limited solubility) and is titrated with a standardized strong
acid. The pH of the solution is monitored continuously with a calibrated pH electrode. The
pKa is calculated from the pH at the half-equivalence point on the titration curve.[20][21][22]

o Apparatus: Potentiometer with a calibrated pH electrode, automatic burette, titration vessel,
magnetic stirrer.

e Procedure:

o A known guantity of 4-Chloroaniline is dissolved in a defined volume of solvent (e.g.,
water or a water/methanol mixture).
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o The solution is placed in the titration vessel, and the pH electrode is immersed.

o A standardized solution of a strong acid (e.g., HCI) is added in small, precise increments
using the burette.[21]

o The pH is recorded after each addition, allowing the system to stabilize.
o The titration continues past the equivalence point.

o The equivalence point is determined from the inflection point of the titration curve (pH vs.
volume of titrant). The pKa is the pH value at which half of the volume of titrant needed to
reach the equivalence point has been added.[20]

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the
physicochemical properties of 4-Chloroaniline.
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Caption: Relationship between core and derived physicochemical properties.
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Caption: Workflow for Water Solubility Determination (OECD 105 Flask Method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Profile of 4-Chloroaniline (CAS 106-
47-8): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138754#4-chloroaniline-cas-106-47-8-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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